Copper acetoarsenite
Overview
Description
Synthesis Analysis
Copper acetoarsenite is prepared by reacting Sodium arsenite with Copper sulfate and Acetic acid . The molar ratio obtained was 1:1 through neutral bi-dentate mode of bonding for ligands .Molecular Structure Analysis
The molecular structure of this compound is Cu (C2H3O2)2.3Cu (AsO2)2 . The geometries proposed based on UV–Vis and EPR spectra are square-planer and distorted octahedral .Chemical Reactions Analysis
This compound is soluble in acids . It is unstable in acids, bases, and toward hydrogen sulfide . It has weak oxidizing or reducing powers . Redox reactions can still occur .Physical and Chemical Properties Analysis
This compound is an emerald-green powder . It is soluble in mineral acids, ethanol, potassium cyanide , and insoluble in water . It decomposes in alkalis and on prolonged heating in water . It darkens in the presence of sulfur or lead compounds .Scientific Research Applications
Role in Metal Ion Precipitation and Removal
Copper acetoarsenite plays a role in the precipitation and removal of metal ions. Studies show that specific metal ions, like copper, can precipitate proteins such as bovine serum albumin (BSA), a process that can be reversed with chelating agents like ethylenediaminetetraacetic acid (EDTA) (Lee et al., 2007).
Click Chemistry in Drug Discovery
This compound is also relevant in click chemistry, an area increasingly important in drug discovery. Copper-catalyzed triazole formation is a key reaction in this field due to its reliability and the bio-compatibility of the reactants (Kolb & Sharpless, 2003).
Analysis of Decomposition and Artwork Preservation
Research on the microstructure and decomposition of this compound is crucial for understanding its aging process, especially in historical artwork. This knowledge aids in the preservation of art and historical artifacts (Hoshi & Kitada, 2009).
Water Contamination Studies
Investigations into the effects of this compound on water contamination are significant. One study discusses groundwater contamination due to industrial discharge of this compound, leading to public health concerns (Chatterjee, Das, & Chakraborti, 1993).
Educational Applications in Chemistry
This compound is used in educational settings to illustrate scientific concepts like redox chemistry. This approach bridges the gap between theoretical chemistry and practical applications (Wiggins, Heath, & Alcántara-García, 2018).
Copper Recovery in Water Treatment
The compound's role in water treatment, particularly in the recovery of copper as a purified copper-sulfide mineral, is an area of ongoing research. This is significant for treating contaminated water streams, including industrial wastewaters and acid mine drainage (Sierra-Alvarez, Hollingsworth, & Zhou, 2007).
Mechanism of Action
Copper acetoarsenite is capable of hydrolyzing a broad spectrum of organophosphate substrates and lactones, and a number of aromatic carboxylic acid esters . It mediates an enzymatic protection of low-density lipoproteins against oxidative modification and the consequent series of events leading to atheroma formation .
Safety and Hazards
Future Directions
Arsenic toxicity is a global health problem affecting many millions of people . The focus of management is to reduce arsenic ingestion from drinking water and there is increasing emphasis on using alternative supplies of water . Copper acetoarsenite was a pigment in paints, the best known being “Paris green” . Before electricity was used for illumination, hydrogen liberated from coal fires and from gas for lighting combined with arsenic in the Paris green used in wallpaper to form arsine, a toxic gas .
Properties
IUPAC Name |
tetracopper;oxoarsinite;diacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C2H4O2.6AsHO2.4Cu/c2*1-2(3)4;6*2-1-3;;;;/h2*1H3,(H,3,4);6*(H,2,3);;;;/q;;;;;;;;4*+2/p-8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTSABAUNNZLCMN-UHFFFAOYSA-F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)[O-].CC(=O)[O-].[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[Cu+2].[Cu+2].[Cu+2].[Cu+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cu(C2H3O2)2.3Cu(AsO2)2, C4H6As6Cu4O16 | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0024846 | |
Record name | Copper acetoarsenite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0024846 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1013.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Copper acetoarsenite appears as an emerald-green powder. Usually contains some water. Insoluble in water. Toxic by inhalation and by ingestion. Used as a wood preservative, insecticide, and pigment., Emerald green solid; [Merck Index] | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Copper acetoarsenite | |
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Boiling Point |
Decomposes (EPA, 1998) | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992), Soluble in acids; insoluble in alcohol and water. | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | PARIS GREEN | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1824 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
Estimated as greater than 1.1 at 68F (EPA, 1998) | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Impurities |
Usually contains some water | |
Record name | PARIS GREEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1824 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Emerald green, crystalline powder | |
CAS No. |
12002-03-8 | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Copper acetoarsenite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0024846 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PARIS GREEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1824 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
Decomposes >653 °F (NTP, 1992) | |
Record name | COPPER ACETOARSENITE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/2981 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: Copper acetoarsenite is a highly toxic compound primarily due to its arsenic content. [, , , , ] Exposure can lead to a range of health problems, including skin lesions like pigmentation and keratosis, gastrointestinal issues, anemia, liver damage, and peripheral neuropathy. [] These effects stem from arsenic's interference with cellular processes and its ability to disrupt biological systems. Historically, this compound was linked to poisoning from its use in products like wallpaper, highlighting its potential for environmental contamination and subsequent human exposure. []
A: this compound was widely used as a pigment in the 19th century, appearing in products like wallpapers, fabrics, and even children's toys. [] This widespread use led to environmental contamination, particularly in areas with former apple orchards where it was heavily applied as a pesticide. [] Studies have shown elevated arsenic and lead concentrations in soils and sediments in these areas, posing risks to human and ecological health. [, ]
A: Research suggests that lead isotope analysis can be a helpful tool in tracing the historical use of lead arsenate, another arsenical pesticide often used alongside this compound. [] By comparing the lead isotope ratios in environmental samples with those of known pesticide sources, researchers can identify areas potentially impacted by past arsenical pesticide application.
A: While the provided research doesn't directly address the impact of this compound on aquatic life, its use as a coloring agent in pyrotechnics raises concerns. [] Chemicals used in pyrotechnics, including this compound, can contaminate aquatic ecosystems through runoff and deposition. [] This contamination can disrupt the delicate balance of these ecosystems, impacting fish populations and potentially leading to bioaccumulation of toxins.
A: The discovery of this compound in Victorian-era book cloth raises concerns for both library collections and individuals handling these books. [] The pigment's presence poses health risks due to potential arsenic exposure through handling and deterioration of the book cloth. [] Libraries and collectors are taking steps to identify and safely store affected books, often utilizing protective enclosures and hazard labels. []
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